Cas no 10197-39-4 (N'-ethylethanedithioamide)
N'-ethylethanedithioamide structure
Product Name:N'-ethylethanedithioamide
CAS No:10197-39-4
MF:C4H8N2S2
MW:148.249717712402
CID:1131169
PubChem ID:12684682
Update Time:2025-04-20
N'-ethylethanedithioamide Chemical and Physical Properties
Names and Identifiers
-
- N'-ethylethanedithioamide
- ethanebis(thioamide), N<
- sup>
- 1<
- /sup>
- -ethyl-
- N-Ethylethanebis(thioamide)
- LogP
- ethanebis(thioamide), N< sup> 1< /sup> -ethyl-; N-Ethylethanebis(thioamide); LogP
- 10197-39-4
- DTXSID00506830
- N1-Ethylethanebis(thioamide)
- AKOS006342476
- SCHEMBL3075815
- N~1~-Ethylethanebis(thioamide)
-
- Inchi: 1S/C4H8N2S2/c1-2-6-4(8)3(5)7/h2H2,1H3,(H2,5,7)(H,6,8)
- InChI Key: TUTOQTNIHPIGRN-UHFFFAOYSA-N
- SMILES: S=C(C(N)=S)NCC
Computed Properties
- Exact Mass: 148.01304
- Monoisotopic Mass: 148.01289061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.266
- Boiling Point: 232.4°C at 760 mmHg
- Flash Point: 94.4°C
- Refractive Index: 1.642
- PSA: 38.05
- LogP: 1.30060
N'-ethylethanedithioamide Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
10197-39-4 (N'-ethylethanedithioamide) Related Products
- 120-79-6(N,N'-Dimethylethanebis(thioamide))
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent